(E)-3-(furan-2-yl)-1-(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C17H19N3O3/c1-13-6-8-16(19-18-13)23-15-4-2-10-20(12-15)17(21)9-7-14-5-3-11-22-14/h3,5-9,11,15H,2,4,10,12H2,1H3/b9-7+
• InChI Key: YTXMWXAPKFDTSA-VQHVLOKHSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)C=CC3=CC=CO3
• Isomeric SMILES: CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)/C=C/C3=CC=CO3
• Molecular Formula: C17H19N3O3
• Molecular Weight: 313.35 g/mol

Description

(E)-3-(furan-2-yl)-1-(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H19N3O3 and its molecular weight is 313.357. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study by Kumar et al. detailed the synthesis of novel derivatives involving furan-2-yl compounds, focusing on their antidepressant and antianxiety activities through Porsolt’s behavioral despair test and the plus maze method, respectively. These compounds demonstrated significant effects, highlighting the therapeutic potential of furan-2-yl derivatives in neuropsychiatric disorders (Kumar et al., 2017).

Antimicrobial Activities

Research by Başoğlu et al. involved the synthesis of azole derivatives starting from furan-2-carbohydrazide, leading to compounds with notable antimicrobial activities. This work underscores the importance of furan-2-yl derivatives in developing new antimicrobial agents (Başoğlu et al., 2013).

Agrochemical Applications

Wang et al. synthesized novel furan/thiophene and piperazine-containing Mannich bases, revealing significant fungicidal activity against several plant fungi. This research points to the agricultural applications of furan-2-yl derivatives, potentially offering new solutions for crop protection (Wang et al., 2015).

Chemical Synthesis and Molecular Interaction Studies

The chemical synthesis of furan-2-yl derivatives and their interaction with biological targets have been extensively studied, as demonstrated by Siddiqui et al. They reported on the synthesis of furopyranopyridine derivatives, providing insights into the molecular interactions and potential applications of these compounds in various biological contexts (Siddiqui et al., 2013).